![molecular formula C21H21N3OS B1245396 N-[(E)-(5-morpholin-4-ylthiophen-2-yl)methylideneamino]-N-phenylaniline](/img/structure/B1245396.png)
N-[(E)-(5-morpholin-4-ylthiophen-2-yl)methylideneamino]-N-phenylaniline
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Overview
Description
N-[[5-(4-morpholinyl)-2-thiophenyl]methylideneamino]-N-phenylaniline is a member of phenylhydrazines.
Scientific Research Applications
Synthesis and Chemical Reactions
- The reaction between enamines like 4-(1-phenyl-1-propenyl)morpholine and N-benzylideneanilines has been studied, providing N-(3-aryl-2-methyl-1-phenylallylidene)anilines, which demonstrate a [2+2] cycloaddition reaction between enamines and Schiff bases (Nomura et al., 1982).
Molecular Structure and Supramolecular Interactions
- A study on salicylaldehyde N(4)-morpholinothiosemicarbazone, a compound with a similar morpholine structure, focused on its crystal structure and hydrogen-bonding patterns, providing insights into the molecular configuration and supramolecular interactions of related compounds (Buu et al., 2019).
Bio-relevant Catalytic Activities
- Zinc(II) complexes with Schiff-base ligands involving morpholino units show bio-relevant catalytic activities, such as DNA cleavage and hydrolytic cleavage of phosphoester bonds, indicating the potential biological relevance of similar morpholine-based structures (Chakraborty et al., 2014).
Antimicrobial Activity
- Novel (E)-N-{[2-(morpholin-4-yl)quinolin-3-yl]methylidene}aniline derivatives show significant antimicrobial activity against various microorganisms, indicating the potential of morpholine-containing compounds in antimicrobial applications (Subhash & Bhaskar, 2020).
Antitumor Activity
- Morpholine derivatives have been shown to possess inhibitory effects against tumor cells, suggesting the potential use of similar compounds in cancer treatment (Zhang et al., 2019).
properties
Molecular Formula |
C21H21N3OS |
---|---|
Molecular Weight |
363.5 g/mol |
IUPAC Name |
N-[(E)-(5-morpholin-4-ylthiophen-2-yl)methylideneamino]-N-phenylaniline |
InChI |
InChI=1S/C21H21N3OS/c1-3-7-18(8-4-1)24(19-9-5-2-6-10-19)22-17-20-11-12-21(26-20)23-13-15-25-16-14-23/h1-12,17H,13-16H2/b22-17+ |
InChI Key |
LKKAEMXPPQJMQQ-OQKWZONESA-N |
Isomeric SMILES |
C1COCCN1C2=CC=C(S2)/C=N/N(C3=CC=CC=C3)C4=CC=CC=C4 |
SMILES |
C1COCCN1C2=CC=C(S2)C=NN(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1COCCN1C2=CC=C(S2)C=NN(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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